Cas no 1131604-95-9 (3-Quinolinecarboxamide,4-chloro-6-cyano-)

• Product Name: 3-Quinolinecarboxamide,4-chloro-6-cyano-
• CAS No: 1131604-95-9
• MF: C₁₁H₆ClN₃O
• MW: 231.637840747833
• CID: 97755
• PubChem ID: 46835212
• Update Time: 2025-04-18

3-Quinolinecarboxamide,4-chloro-6-cyano- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxamide,4-chloro-6-cyano-
• 4-chloro-6-cyano-3-Quinolinecarboxamide
• 4-chloro-6-cyanoquinoline-3-carboxamide
• 4-chloranyl-6-cyano-quinoline-3-carboxamide
• A802841
• AG-A-74196
• CTK7C8317
• 1131604-95-9
• DTXSID70676332
• AKOS015854546
• 4-Chloro-6-cyanoquinoline-3-carboxylic acid amide
• FT-0734391
• 4-Chloro-6-cyano-quinoline-3-carboxamide

• Inchi： 1S/C11H6ClN3O/c12-10-7-3-6(4-13)1-2-9(7)15-5-8(10)11(14)16/h1-3,5H,(H2,14,16)
• InChI Key： CHBVWGJIBXOIJZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(N)=O)=CN=C2C=CC(C#N)=CC2=1

Computed Properties

• Exact Mass: 231.02008
• Monoisotopic Mass: 231.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.493
• Boiling Point: 463.422 °C at 760 mmHg
• Flash Point: 234.07 °C
• PSA: 79.77